Cas no 1212481-86-1 ((2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide)

• Product Name: (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide
• CAS No: 1212481-86-1
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 5231181
• Update Time: 2025-10-25

(2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide
• 2-Pyrrolidinecarboxamide, 5-oxo-N-(1-phenylethyl)-1-(phenylmethyl)-, (2R)-

• Inchi： 1S/C20H22N2O2/c1-15(17-10-6-3-7-11-17)21-20(24)18-12-13-19(23)22(18)14-16-8-4-2-5-9-16/h2-11,15,18H,12-14H2,1H3,(H,21,24)/t15?,18-/m1/s1
• InChI Key： KGOFKCILZHZVDV-KPMSDPLLSA-N
• SMILES： O=C1CC[C@H](C(NC(C)C2C=CC=CC=2)=O)N1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 439
• XLogP3: 2.6
• Topological Polar Surface Area: 49.4

Additional information on (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide

Introduction to (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide (CAS No. 1212481-86-1)

(2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide, identified by its CAS number 1212481-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular structure, including the benzyl and phenylethyl substituents, contributes to its distinct chemical properties and biological interactions.

The< strong>benzyl group at the 1-position and the< strong>N-(1-phenylethyl) moiety at the 5-position of the pyrrolidine ring play crucial roles in modulating the compound's reactivity and binding affinity. These structural features are often exploited in drug design to enhance pharmacological efficacy and selectivity. Recent studies have highlighted the importance of such modifications in developing novel therapeutic agents that target specific biological pathways.

In the context of contemporary pharmaceutical research, (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide has been investigated for its potential role in various therapeutic areas. Its molecular framework suggests a high degree of versatility, making it a valuable scaffold for further chemical modifications and derivatization. Researchers have been particularly interested in exploring its pharmacokinetic profile and potential interactions with biological targets, such as enzymes and receptors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The presence of a< strong>5-oxo group in the pyrrolidine ring is a common feature in many pharmacologically relevant compounds, often contributing to their stability and bioavailability. Additionally, the< strong>N-(1-phenylethyl) substituent introduces a lipophilic character that can influence membrane permeability and metabolic pathways. These characteristics make (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, have been employed to achieve high enantiomeric purity, which is critical for pharmaceutical applications. The development of efficient synthetic routes not only facilitates laboratory-scale production but also opens avenues for large-scale manufacturing, ensuring accessibility for preclinical and clinical studies.

Evidence from recent research indicates that derivatives of pyrrolidine-based compounds exhibit significant potential in modulating neurological pathways. The< strong>(2R)-configuration at the chiral center of (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide is particularly noteworthy, as it can influence binding affinity and metabolic stability. Studies have shown that chiral drugs often demonstrate improved pharmacological properties compared to their racemic counterparts, underscoring the importance of stereochemical control in drug design.

The< strong>CAS number 1212481-86-1 provides a unique identifier for this compound, facilitating accurate documentation and retrieval of scientific literature. Researchers frequently use CAS numbers to cross-reference experimental data, patents, and published studies, ensuring consistency across different sources. This standardized nomenclature system is essential for maintaining precision in scientific communication and collaboration.

In conclusion, (2R)-1-benzyl-5-oxo-N-(1-phenylethyl)pyrrolidine-2-carboxamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular design aligns well with current trends in drug discovery, emphasizing the importance of functional group modifications and stereochemical control. As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play a crucial role in developing next-generation therapeutics.